Cas no 13588-54-0 (2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol)

2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol structure
13588-54-0 structure
Product Name:2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol
CAS No:13588-54-0
MF:C13H12O4
MW:232.231984138489
CID:1239676
PubChem ID:15789558
Update Time:2025-04-20

2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol
    • 2,2'-Methandiyl-di-hydrochinon
    • 2,2'-methanediyl-di-hydroquinone
    • 1.1-Bis(2.5-dihydroxyphenyl)methane
    • CTK8G8625
    • SureCN50932
    • 2.5.2'.5'-Tetraoxy-diphenylmethan
    • Methylen-di-(hydrochinon)
    • 2-(2,5-Dihydroxybenzyl)hydrochinon
    • 2.5.2'.5'-Tetraoxy-ditan
    • 2,2'-Methylenebis(1,4-benzenediol)
    • 2,2'-Methylenebishydroquinone
    • 2,2'-methylenebis(benzene-1,4-diol)
    • SCHEMBL50932
    • DTXSID00578335
    • 2,2'-Methylenedi(benzene-1,4-diol)
    • 2,2/'-Methylenebis(1,4-benzenediol)
    • 2.5.2'.5'-Tetraoxydiphenylmethan
    • 13588-54-0
    • Inchi: 1S/C13H12O4/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,14-17H,5H2
    • InChI Key: DQNNQZZUNZBFCF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CC1C=C(C=CC=1O)O)O

Computed Properties

  • Exact Mass: 232.07355886g/mol
  • Monoisotopic Mass: 232.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.9Ų

2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol Related Literature

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